Cas no 7474-11-5 (1-(2,4-dinitrophenyl)-3,5-dimethyl-1H-pyrazole)
7474-11-5 structure
Product Name:1-(2,4-dinitrophenyl)-3,5-dimethyl-1H-pyrazole
CAS No:7474-11-5
MF:C11H10N4O4
MW:262.22150182724
CID:980159
PubChem ID:344769
Update Time:2025-04-19
1-(2,4-dinitrophenyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-dinitrophenyl)-3,5-dimethyl-1H-pyrazole
- 1-(2,4-Dinitro-phenyl)-3,5-dimethyl-1H-pyrazol
- 1-(2,4-dinitro-phenyl)-3,5-dimethyl-1H-pyrazole
- 1-(2',4'-dinitrophenyl)-3-5-dimethylpyrazole
- N-(2',4'-dinitrophenyl)-3,5-dimethylpyrazole
- AB00709631-01
- DTXSID70322701
- Z56791071
- CHEMBL2237847
- 7474-11-5
- 1-(2,4-dinitrophenyl)-3,5-dimethylpyrazole
- NSC401862
- NSC-401862
- AKOS000536521
- STK730920
-
- Inchi: 1S/C11H10N4O4/c1-7-5-8(2)13(12-7)10-4-3-9(14(16)17)6-11(10)15(18)19/h3-6H,1-2H3
- InChI Key: UMBVNCGCAYHVJO-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1N1C(C)=CC(C)=N1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 262.07000
- Monoisotopic Mass: 262.07020481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 109.46000
- LogP: 3.35190
1-(2,4-dinitrophenyl)-3,5-dimethyl-1H-pyrazole Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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